Cas no 1394171-41-5 (2-(2,6-dichlorophenyl)morpholine)

• Product Name: 2-(2,6-dichlorophenyl)morpholine
• CAS No: 1394171-41-5
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• CID: 6016748
• PubChem ID: 130151616
• Update Time: 2025-05-19

2-(2,6-dichlorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichlorophenyl)morpholine
• EN300-1981946
• 1394171-41-5

• Inchi： 1S/C10H11Cl2NO/c11-7-2-1-3-8(12)10(7)9-6-13-4-5-14-9/h1-3,9,13H,4-6H2
• InChI Key： CIJBGPBQNHGVEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1CNCCO1)Cl

Computed Properties

• Exact Mass: 231.0217694g/mol
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2,6-dichlorophenyl)morpholine

Comprehensive Overview of 2-(2,6-Dichlorophenyl)morpholine (CAS No. 1394171-41-5)

2-(2,6-Dichlorophenyl)morpholine (CAS No. 1394171-41-5) is an organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a morpholine ring attached to a 2,6-dichlorophenyl group, which contributes to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most frequently searched questions about 2-(2,6-dichlorophenyl)morpholine is its role in medicinal chemistry. Recent studies highlight its utility in designing small-molecule therapeutics targeting inflammatory diseases and metabolic disorders. The dichlorophenyl moiety enhances lipophilicity, improving membrane permeability—a critical factor in drug bioavailability. This aligns with the growing demand for bioactive scaffolds in precision medicine, a trending topic in 2024.

From a synthetic chemistry perspective, CAS No. 1394171-41-5 is often discussed in forums focusing on heterocyclic compound synthesis. Its morpholine core allows for facile functionalization, making it a preferred intermediate in multistep reactions. Laboratories specializing in high-throughput screening frequently utilize derivatives of this compound to explore structure-activity relationships (SAR). Such applications resonate with the current industry emphasis on AI-driven molecular design, where computational tools predict optimal substituents for target engagement.

Environmental and regulatory considerations are also pivotal. While 2-(2,6-dichlorophenyl)morpholine is not classified as hazardous under major chemical inventories, its chlorinated aromatic structure warrants careful handling to minimize ecological impact. Sustainable synthesis methods, such as catalysis or green solvent systems, are being investigated to align with global green chemistry initiatives—a hot topic among ESG-focused investors.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques frequently queried by quality control professionals. The 1394171-41-5 CAS registry provides standardized data for cross-referencing purity benchmarks, essential for compliance with Good Manufacturing Practices (GMP). This aspect is crucial for manufacturers navigating stringent regulatory landscapes in North America and Europe.

Emerging applications in material science further expand the relevance of 2-(2,6-dichlorophenyl)morpholine. Its incorporation into polymers as a modifying agent improves thermal stability, a property leveraged in electronic encapsulation materials. This intersects with the surge in demand for advanced polymeric materials in renewable energy sectors, particularly in solar panel coatings and battery components.

In summary, 2-(2,6-dichlorophenyl)morpholine exemplifies the convergence of pharmaceutical innovation and sustainable chemistry. Its multifaceted utility—from drug development to material engineering—positions it as a compound of enduring scientific and industrial interest. Ongoing research will likely uncover novel derivatives with tailored functionalities, reinforcing its status as a high-value chemical entity.